Cas no 4208-57-5 (2-Butyrylfuran)

• Product Name: 2-Butyrylfuran
• CAS No: 4208-57-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 84962
• Update Time: 2026-05-14

2-Butyrylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Butyrylfuran
• 1-(furan-2-yl)butan-1-one
• 1-<2>Furyl-butan-1-on
• 1-furan-2-ylbutan-1-one
• 2-Butanoylfuran
• Furyl n-propyl ketone

• MDL： B170273
• Inchi： InChI=1S/C8H10O2/c1-2-4-7(9)8-5-3-6-10-8/h3,5-6H,2,4H2,1H3
• InChI Key： GONWJZJNVDRECJ-UHFFFAOYSA-N
• SMILES： CCCC(=O)C1=CC=CO1

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.0±0.1 g/cm3
• Boiling Point: 205.6±13.0 °C at 760 mmHg
• Flash Point: 87.7±6.4 °C
• Refractive Index: 1.465
• PSA: 30.21000
• LogP: 2.26240
• FEMA: 4083 | 2-BUTYRYLFURAN
• Solubility: Uncertain
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-Butyrylfuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones